Cas no 1466725-28-9 (5-(2-methyl-5-nitrophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-methyl-5-nitrophenyl)-1,2-oxazol-3-amine
• CAS No: 1466725-28-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 6068552
• PubChem ID: 66198811
• Update Time: 2025-08-03

5-(2-methyl-5-nitrophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, 5-(2-methyl-5-nitrophenyl)-
• 5-(2-Methyl-5-nitrophenyl)isoxazol-3-amine
• 5-(2-methyl-5-nitrophenyl)-1,2-oxazol-3-amine
• EN300-1842648
• CS-0285171
• 1466725-28-9
• AKOS015542108

• Inchi： 1S/C10H9N3O3/c1-6-2-3-7(13(14)15)4-8(6)9-5-10(11)12-16-9/h2-5H,1H3,(H2,11,12)
• InChI Key： BHMNCCIQVZQATJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC([N+]([O-])=O)=CC=C2C)=CC(N)=N1

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 456.6±45.0 °C(Predicted)
• pka: 1.68±0.11(Predicted)

Additional information on 5-(2-methyl-5-nitrophenyl)-1,2-oxazol-3-amine

5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine, also known by its CAS number 1466725-28-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound consists of a 1,2-oxazole ring system substituted with a 2-methyl-5-nitrophenyl group at the 5-position and an amino group at the 3-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological effects.

The synthesis of 5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such oxazole derivatives. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of oxazole rings while maintaining the integrity of sensitive functional groups. This approach not only enhances the scalability of the synthesis but also reduces the environmental footprint compared to traditional methods.

One of the most promising applications of 5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine lies in its potential as a lead compound for drug development. Oxazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. For example, researchers have reported that it can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a valuable candidate for further exploration in anticancer drug discovery.

In addition to its pharmacological applications, 5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine has also been investigated for its role in agrochemicals. The compound's ability to interact with plant-specific targets has led to its consideration as a potential herbicide or fungicide. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its efficacy as an agricultural chemical.

The structural features of 5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine, particularly the presence of electron-withdrawing groups like the nitrophenyl moiety and the amino group on the oxazole ring, contribute significantly to its electronic properties. These properties influence its reactivity in various chemical transformations and its interaction with biological systems. Computational studies have been conducted to model the electronic distribution within the molecule, providing insights into its binding affinity with target proteins.

The development of analytical methods for the characterization and quality control of 5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine is another area that has seen recent advancements. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been optimized to ensure accurate quantification and identification of this compound in complex matrices. These methods are essential for both preclinical studies and large-scale production processes.

In conclusion, 5-(2-Methyl-5-Nitrophenyl)-1,2-Oxazol-3-Amine, with its unique structural features and versatile applications, continues to be a focal point in chemical research. Its potential as a lead compound in drug discovery and agrochemical development underscores its importance in contemporary science. As research progresses, further insights into its mechanism of action and optimization strategies will undoubtedly expand its utility across various industries.